Cas no 10396-05-1 (4-Isothiocyanatophenyl Εther)

4-Isothiocyanatophenyl Εther Properties

Names and Identifiers

• 4-Isothiocyanatophenyl ether
• 1-isothiocyanato-4-(4-isothiocyanatophenoxy)benzene
• 4-Isothiocyanatophenyl Εther
• 10396-05-1
• F87737
• AKOS015853652
• FS-4560
• MFCD01310824
• 4,4'-oxybis(isothiocyanatobenzene)
• FT-0682043
• SCHEMBL941550
• J-001074
• DTXSID40374818
• 2-Cyanophenylboronic acidneopentylglycol ester
• +Expand

• MDL： MFCD01310824
• InChIKey： VFRHGFVMLLSTNS-UHFFFAOYSA-N
• Inchi： 1S/C14H8N2OS2/c18-9-15-11-1-5-13(6-2-11)17-14-7-3-12(4-8-14)16-10-19/h1-8H
• SMILES： S=C=NC1C=CC(=CC=1)OC1C=CC(=CC=1)N=C=S

Computed Properties

• Exact Mass: 284.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 284.008
• Heavy Atom Count: 19
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 98.1A^2

Experimental Properties

• LogP: 4.94750
• PSA: 98.13000
• Refractive Index: 1.637
• Boiling Point: 441°C at 760 mmHg
• Melting Point: 66-68°C
• Flash Point: 220.5°C
• Density: 1.21

4-Isothiocyanatophenyl Εther Security Information

• HazardClass：IRRITANT-HARMFUL

4-Isothiocyanatophenyl Εther Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%